Cas no 1655509-30-0 ((2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid
• CAS No: 1655509-30-0
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 6462916
• PubChem ID: 165505074
• Update Time: 2025-05-24

(2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid
• 1655509-30-0
• EN300-1457183

• Inchi： 1S/C9H10O2S/c1-6-7(2)12-5-8(6)3-4-9(10)11/h3-5H,1-2H3,(H,10,11)/b4-3+
• InChI Key： MTJXNOBNKFLBCZ-ONEGZZNKSA-N
• SMILES： S1C=C(/C=C/C(=O)O)C(C)=C1C

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid (CAS: 1655509-30-0)

The compound (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid (CAS: 1655509-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene backbone and α,β-unsaturated carboxylic acid moiety, exhibits promising biological activities, particularly in the modulation of inflammatory pathways and potential anticancer properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid, highlighting a novel catalytic method that improves yield and purity. The research team employed palladium-catalyzed cross-coupling reactions to streamline the synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for future preclinical and clinical studies, where large quantities of high-purity compound are required.

In another groundbreaking study, researchers investigated the anti-inflammatory effects of (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid in murine models of rheumatoid arthritis. The compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel therapeutic agent for autoimmune diseases. Mechanistic studies revealed that the compound acts as a selective inhibitor of the NF-κB pathway, a key regulator of inflammation.

Furthermore, recent in vitro studies have uncovered the anticancer properties of (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid. The compound exhibited potent cytotoxic effects against several cancer cell lines, including breast and colon cancer, with IC50 values in the low micromolar range. Researchers attribute this activity to the compound's ability to induce apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation. These findings position the molecule as a promising candidate for further development in oncology.

Despite these advancements, challenges remain in the clinical translation of (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Additionally, comprehensive toxicology studies are needed to ensure safety profiles suitable for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound in the coming years.

In conclusion, (2E)-3-(4,5-dimethylthiophen-3-yl)prop-2-enoic acid (CAS: 1655509-30-0) represents a multifaceted molecule with significant therapeutic potential. Recent research has shed light on its synthetic accessibility, anti-inflammatory mechanisms, and anticancer properties, paving the way for future drug development. Continued exploration of its pharmacological profile and delivery strategies will be crucial for realizing its full clinical potential.